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Compound of Interest

Compound Name: PTP1B-IN-13

Cat. No.: B320099 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides crucial safety

protocols and logistical plans for the potent and selective Protein Tyrosine Phosphatase 1B

(PTP1B) inhibitor, PTP1B-IN-13. Adherence to these guidelines is essential for minimizing risk

and ensuring the integrity of your research.

Chemical and Physical Properties
A summary of the key quantitative data for PTP1B-IN-13 is provided in the table below for easy

reference.

Property Value Source

CAS Number 650621-20-8 [1]

Molecular Formula C₂₄H₂₅N₃O₃S₂ [2]

Molecular Weight 467.6 g/mol [2]

IC₅₀ 1.59 μM [1][2]

Storage Temperature -20°C [1]
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This section outlines the procedural, step-by-step guidance for the safe handling of PTP1B-IN-
13 in a laboratory setting.

Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is the first line of defense against potential exposure.

The following PPE is mandatory when handling PTP1B-IN-13:

Eye Protection: Chemical safety glasses with side shields or goggles must be worn at all

times.

Hand Protection: Nitrile gloves are required. It is crucial to inspect gloves for any tears or

punctures before use. Gloves should be changed frequently, and immediately if they become

contaminated.

Body Protection: A fully buttoned laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: Under normal handling conditions in a well-ventilated area,

respiratory protection is not required. However, if there is a risk of generating dust or

aerosols, a NIOSH-approved respirator should be used. All weighing and solution

preparation should ideally be conducted in a chemical fume hood.

Experimental Workflow
The following diagram illustrates the standard workflow for handling PTP1B-IN-13, from initial

preparation to post-handling procedures.
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Figure 1: Safe Handling Workflow for PTP1B-IN-13.
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Step-by-Step Handling Procedures
Preparation:

Designate a specific, clean, and uncluttered area for handling PTP1B-IN-13.

Ensure a chemical fume hood is available and functioning correctly.

Assemble all necessary equipment, including spatulas, weighing paper, vials, and the

appropriate solvent.

Put on all required personal protective equipment as detailed above.

Weighing and Solution Preparation:

If handling the solid form, always weigh the compound within a chemical fume hood or a

balance enclosure to minimize the risk of dust inhalation.

Use a dedicated spatula and weighing paper for PTP1B-IN-13.

When preparing a solution, slowly add the solvent to the solid to prevent splashing.

If using a vortex or sonicator to aid dissolution, ensure the vial is securely capped.

Post-Handling:

Thoroughly clean the work area with an appropriate solvent, such as 70% ethanol, and

wipe it dry.

Decontaminate all equipment used during the procedure.

Dispose of waste materials according to the disposal plan outlined below.

Remove PPE in the correct order to avoid cross-contamination: first gloves, then the lab

coat.

Immediately wash your hands thoroughly with soap and water after removing your gloves.
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Disposal Plan
Proper disposal of PTP1B-IN-13 and any contaminated materials is critical to ensure laboratory

and environmental safety.

Chemical Waste:

Unused solid PTP1B-IN-13 and any solutions should be disposed of as hazardous

chemical waste.

Follow all local, state, and federal regulations for chemical waste disposal.

Collect waste in a designated, properly labeled, and sealed container.

Contaminated Materials:

All disposable items that have come into contact with PTP1B-IN-13, such as gloves,

weighing paper, and pipette tips, should be considered contaminated.

These materials should be collected in a separate, clearly labeled hazardous waste

container.

Empty Containers:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should

be collected and disposed of as hazardous chemical waste.

After rinsing, the container can be disposed of according to institutional guidelines for

clean glassware or plasticware.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

work with PTP1B-IN-13, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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